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Compound of Interest

Compound Name: beta-Terpinene

Cat. No.: B1206484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-terpinene is a monoterpene with the chemical formula C₁₀H₁₆. It is one of the three

isomers of terpinene, the others being alpha-terpinene and gamma-terpinene. Unlike its

isomers, which are found in a variety of essential oils, beta-terpinene has no known natural

source and is prepared synthetically.[1][2][3] Its application in the fragrance industry is not well-

documented, and some sources recommend against its use in fragrance formulations.[4] This

document summarizes the available information on beta-terpinene and provides generalized

protocols for the evaluation of fragrance ingredients, which can be applied to beta-terpinene.

Physicochemical Properties
A summary of the known physicochemical properties of beta-terpinene is presented in Table 1.
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Property Value Reference(s)

CAS Number 99-84-3 [2][4][5][6]

Molecular Formula C₁₀H₁₆ [2][5]

Molecular Weight 136.23 g/mol [2]

Appearance
Colorless to pale yellow liquid

(estimated)
[4]

Boiling Point 173-174 °C at 760 mm Hg [4][5]

Vapor Pressure
1.689 mmHg at 25 °C

(estimated)
[4]

Flash Point
115.00 °F (46.50 °C) (Tag

Closed Cup)
[4]

Solubility
Soluble in alcohol; insoluble in

water
[4]

logP (o/w) 4.147 (estimated) [4]

Olfactory Profile
Detailed sensory analysis data for beta-terpinene is scarce in publicly available literature. The

limited descriptions of its scent are:

Solvent-like with menthol notes.[5]

Less pronounced aroma than its isomers (alpha- and gamma-terpinene).[7]

Due to the limited information, a comprehensive olfactory profile cannot be provided.

Applications in the Fragrance Industry
There is a significant lack of information regarding the specific applications of beta-terpinene
in fragrance compositions. While its derivatives and related compounds are noted to be

significant in creating various fragrances, the direct use of beta-terpinene appears to be

minimal.[5] One industry resource explicitly states a recommendation for "not for fragrance
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use".[4] This could be due to a variety of factors, including a less desirable scent profile

compared to other terpenes, potential instability, or regulatory considerations.

In contrast, its structural relatives like beta-pinene are widely used for their fresh, pine-like

aroma in perfumes, air fresheners, and other scented products.[5][8][9] Additionally, derivatives

such as beta-terpineol are valued for their woody and earthy scents in perfumes and colognes.

[5]

Experimental Protocols
Due to the lack of specific literature on beta-terpinene in fragrance applications, the following

are generalized protocols for the evaluation of a novel fragrance ingredient.

Protocol 1: Sensory Evaluation of a Novel Fragrance
Ingredient
Objective: To determine the olfactory profile of a new fragrance ingredient.

Materials:

Fragrance ingredient (e.g., beta-terpinene)

Ethanol (perfumer's grade)

Smelling strips

Glass beakers

Pipettes

Panel of trained sensory analysts

Methodology:

Prepare a 10% dilution of the fragrance ingredient in ethanol.

Dip a smelling strip into the diluted solution, ensuring not to oversaturate.
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Allow the solvent to evaporate for a few seconds.

Present the smelling strip to the sensory panel.

Panelists evaluate the odor at different time intervals (top note, middle note, base note) and

record their impressions using a standardized vocabulary.

Descriptors should cover scent family (e.g., citrus, woody, floral), character (e.g., fresh,

warm, spicy), and any nuances.

The intensity of the odor is also rated on a scale (e.g., 1-5, from weak to strong).

Data from the panel is compiled to create a comprehensive olfactory profile.

Protocol 2: Stability Testing of a Fragrance Ingredient in
a Simple Base
Objective: To assess the stability of a fragrance ingredient in a basic cosmetic formulation.

Materials:

Fragrance ingredient (e.g., beta-terpinene)

Simple cosmetic base (e.g., unscented lotion or ethanol-based spray)

Oven capable of maintaining 40°C

UV light chamber

Glass storage containers

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Methodology:

Prepare several samples of the cosmetic base containing the fragrance ingredient at a

typical concentration (e.g., 1%).
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Store samples under different conditions:

Room temperature (20-25°C), protected from light (control)

Elevated temperature (40°C)

Exposure to UV light

At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), a sample from each condition is

analyzed.

Sensory evaluation is performed to detect any changes in odor.

Physical properties such as color and clarity are observed.

Chemical analysis using GC-MS is conducted to quantify the concentration of the fragrance

ingredient and identify any degradation products.

A significant change in odor, appearance, or a decrease in the concentration of the

ingredient indicates instability. Terpenes, in general, are susceptible to oxidation, which can

be triggered by exposure to air, light, or heat.[10]
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Caption: A generalized workflow for the evaluation of a new fragrance ingredient.
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The available scientific and industry literature suggests that beta-terpinene is not a significant

material in the fragrance industry. Its synthetic origin, coupled with a potentially undesirable or

weak scent profile, may contribute to its limited use. Researchers and developers interested in

this molecule for fragrance applications should be prepared to conduct extensive primary

research, including detailed sensory analysis and stability studies, as there is a lack of

established data. The provided protocols offer a general framework for such an investigation.

Further research into the synthesis of its derivatives might yield more olfactorily interesting

compounds for the fragrance palette.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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